Cas no 1807129-84-5 (3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carboxylic acid)

• Product Name: 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carboxylic acid
• CAS No: 1807129-84-5
• MF: C₈H₃F₂N₃O₄
• MW: 243.123928308487
• CID: 4878595
• Update Time: 2025-06-15

3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carboxylic acid

• Inchi： 1S/C8H3F2N3O4/c9-7(10)4-1-5(13(16)17)3(2-11)6(12-4)8(14)15/h1,7H,(H,14,15)
• InChI Key： ZZUPLQNLTIMNPT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=C(C(=O)O)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carboxylic acid

Comprehensive Overview of 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1807129-84-5)

3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1807129-84-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, characterized by its unique nitro, cyano, and difluoromethyl functional groups. These moieties contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its structural versatility.

The growing demand for pyridine-based compounds in modern chemistry has propelled the study of 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carboxylic acid. Its CAS No. 1807129-84-5 serves as a critical identifier for regulatory and commercial purposes. Recent trends in green chemistry and sustainable synthesis have also highlighted the need for efficient production methods for such intermediates. Innovations in catalysis and flow chemistry are being explored to optimize its synthesis, reducing environmental impact while maintaining high yields.

One of the key questions frequently searched by users is: "What are the applications of nitropyridine derivatives in medicine?" This compound's nitro and cyano groups make it a promising candidate for developing antimicrobial agents and enzyme inhibitors. Additionally, its difluoromethyl group enhances metabolic stability, a desirable trait in pharmaceutical intermediates. These properties align with the increasing focus on precision medicine and targeted therapies, where structurally unique molecules play a pivotal role.

In the agrochemical sector, 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carboxylic acid is being investigated for its potential in crop protection. The difluoromethyl moiety is known to improve the bioavailability and efficacy of pesticides. With the global push toward sustainable agriculture, researchers are exploring how this compound can contribute to low-toxicity formulations that minimize environmental harm. This aligns with the rising popularity of searches like "eco-friendly agrochemical intermediates" and "fluorine in pesticide design."

From a technical standpoint, the compound's carboxylic acid group offers further functionalization opportunities, enabling the creation of amides, esters, and other derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in drug discovery forums. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize CAS No. 1807129-84-5, ensuring purity and consistency for industrial applications.

In conclusion, 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1807129-84-5) represents a versatile and valuable intermediate in both pharmaceutical and agrochemical industries. Its unique structural features and alignment with sustainability trends make it a compound of enduring interest. As research continues to uncover new applications, its relevance in innovative chemistry is expected to grow, addressing pressing challenges in healthcare and agriculture.